Cas no 1396757-90-6 (4-({[(furan-2-yl)methyl]sulfanyl}methyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidine)

• Product Name: 4-({[(furan-2-yl)methyl]sulfanyl}methyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidine
• CAS No: 1396757-90-6
• MF: C₁₆H₂₀N₂O₃S
• MW: 320.406602859497
• CID: 5365263
• Update Time: 2025-06-16

4-({[(furan-2-yl)methyl]sulfanyl}methyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• [4-[[(2-Furanylmethyl)thio]methyl]-1-piperidinyl](5-methyl-3-isoxazolyl)methanone
• 4-({[(furan-2-yl)methyl]sulfanyl}methyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidine

• Inchi： 1S/C16H20N2O3S/c1-12-9-15(17-21-12)16(19)18-6-4-13(5-7-18)10-22-11-14-3-2-8-20-14/h2-3,8-9,13H,4-7,10-11H2,1H3
• InChI Key： VHPOQTRRGJXFFF-UHFFFAOYSA-N
• SMILES： C(N1CCC(CSCC2=CC=CO2)CC1)(C1C=C(C)ON=1)=O

Experimental Properties

• Density: 1.223±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 507.5±45.0 °C(Predicted)
• pka: -2.70±0.40(Predicted)

Additional information on 4-({[(furan-2-yl)methyl]sulfanyl}methyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidine

Introduction to 4-({[(furan-2-yl)methyl]sulfanyl}methyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidine (CAS No. 1396757-90-6)

4-({[(furan-2-yl)methyl]sulfanyl}methyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidine, with the CAS number 1396757-90-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, a furan moiety, and a 5-methyl-1,2-oxazole group. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 4-({[(furan-2-yl)methyl]sulfanyl}methyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidine involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound more efficiently and cost-effectively. For instance, the use of transition-metal-catalyzed reactions and green chemistry principles has significantly improved the sustainability and scalability of its synthesis.

In terms of its biological properties, 4-({[(furan-2-yl)methyl]sulfanyl}methyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidine has been extensively studied for its potential as a therapeutic agent. Research has shown that this compound exhibits potent anti-inflammatory and analgesic activities, making it a promising candidate for the treatment of various inflammatory diseases and pain conditions. Additionally, preliminary studies have indicated that it may have neuroprotective effects, which could be beneficial in the management of neurodegenerative disorders such as Alzheimer's disease.

The mechanism of action of 4-({[(furan-2-yl)methyl]sulfanyl}methyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidine is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the activity of specific enzymes involved in inflammatory responses. For example, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Another potential mechanism is its interaction with receptors or ion channels that play a role in pain signaling.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-({[(furan-2-yl)methyl]sulfanyl}methyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidine in human subjects. Early results from phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings are encouraging and pave the way for further clinical development.

Beyond its therapeutic applications, 4-({[(furan-2-yl)methyl]sulfanyl}methyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidine has also been explored for its potential use in diagnostic imaging. Its unique chemical structure makes it suitable for modification with radiolabels or fluorescent tags, which can enhance its utility in imaging techniques such as positron emission tomography (PET) or fluorescence microscopy. This could provide valuable insights into disease progression and treatment response.

In conclusion, 4-{[[(furan\-2\-yl)methyl]sulfanyl}methyl]-1-(5-methyl\-1,\ 2\-oxazole\-3\-carbonyl)piperidine (CAS No. 1396757\-90\-6) is a multifaceted compound with significant potential in both therapeutic and diagnostic applications. Ongoing research continues to uncover new aspects of its biological activities and mechanisms of action, further highlighting its importance in the field of medicinal chemistry. As more data becomes available from clinical trials and preclinical studies, it is likely that this compound will play an increasingly important role in the development of novel treatments for various diseases.